Cas no 2422-78-8 (Benz[c]acridine,5,6-dimethyl-)

Benz[c]acridine,5,6-dimethyl- structure
Benz[c]acridine,5,6-dimethyl- structure
Product Name:Benz[c]acridine,5,6-dimethyl-
CAS No:2422-78-8
MF:C19H15N
MW:257.329104661942
CID:284181
PubChem ID:101458
Update Time:2025-04-19

Benz[c]acridine,5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine,5,6-dimethyl-
    • 5,6-dimethylbenzo[c]acridine
    • 5,6-Dimethylbenz(c)acridine
    • 5,6-Dimethyl-benz[c]acridin
    • 5,6-dimethyl-benz[c]acridine
    • 5,6-dimethyl-benzo[c]acridine
    • 5,6-Dimethyl-benzo< c> acridin
    • AC1L2QVM
    • AC1Q4WH1
    • AR-1G6244
    • Benz(c)acridine, 5,6-dimethyl-
    • NSC522259
    • NSC-522259
    • 2422-78-8
    • NSC 522259
    • DTXSID20178917
    • RQ5GU4FGA5
    • UNII-RQ5GU4FGA5
    • Inchi: 1S/C19H15N/c1-12-13(2)17-11-14-7-3-6-10-18(14)20-19(17)16-9-5-4-8-15(12)16/h3-11H,1-2H3
    • InChI Key: VBWNCLOOLHYFFY-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C2C=1C1C=CC=CC=1C(C)=C2C

Computed Properties

  • Exact Mass: 257.12055
  • Monoisotopic Mass: 257.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
  • LogP: 5.15800
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